Cas no 1807003-78-6 (Methyl 3-chloro-2-chloromethyl-6-cyanophenylacetate)

• Product Name: Methyl 3-chloro-2-chloromethyl-6-cyanophenylacetate
• CAS No: 1807003-78-6
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4980881
• Update Time: 2025-06-14

Methyl 3-chloro-2-chloromethyl-6-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-chloromethyl-6-cyanophenylacetate

• Inchi： 1S/C11H9Cl2NO2/c1-16-11(15)4-8-7(6-14)2-3-10(13)9(8)5-12/h2-3H,4-5H2,1H3
• InChI Key： MGTUCJNJIDCVNO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(CC(=O)OC)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloro-2-chloromethyl-6-cyanophenylacetate

Comprehensive Overview of Methyl 3-chloro-2-chloromethyl-6-cyanophenylacetate (CAS No. 1807003-78-6)

Methyl 3-chloro-2-chloromethyl-6-cyanophenylacetate (CAS No. 1807003-78-6) is a specialized organic compound with a unique molecular structure, combining chloro, chloromethyl, cyano, and ester functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its multifunctional structure enables diverse applications, particularly in the synthesis of active ingredients for crop protection and drug discovery. Researchers are increasingly exploring its reactivity patterns, especially in cross-coupling reactions and heterocycle formation, aligning with the growing demand for sustainable synthetic methodologies.

In recent years, the compound’s structural motifs have been linked to innovations in small-molecule drug development, a hot topic in medicinal chemistry. Its cyano group and ester moiety offer strategic handles for further derivatization, making it valuable for constructing complex scaffolds. A surge in searches for "highly functionalized phenylacetates" and "chloromethyl-cyanophenyl derivatives" reflects industry interest in such building blocks. Furthermore, its potential role in green chemistry applications—such as solvent-free reactions or catalytic transformations—resonates with the global push toward eco-friendly synthesis.

The compound’s physicochemical properties, including solubility and stability under varying pH conditions, are critical for formulation scientists. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize its purity, a common query among quality control professionals. Discussions on platforms like ResearchGate often highlight challenges in optimizing large-scale synthesis of similar intermediates, underscoring the need for scalable protocols. Patent literature reveals its inclusion in proprietary processes, particularly for biologically active molecules targeting enzyme inhibition.

From a commercial perspective, Methyl 3-chloro-2-chloromethyl-6-cyanophenylacetate is cataloged by leading chemical suppliers as a high-purity reference standard. Its pricing and availability trends are monitored by procurement teams, especially amid supply chain disruptions. Searches for "CAS 1807003-78-6 suppliers" or "custom synthesis services" for this compound have risen, reflecting its niche demand. Regulatory compliance, such as REACH or GMP documentation, is another focal point for buyers, given stringent industry standards.

Emerging studies explore the compound’s utility in material science, particularly in designing functional polymers with tailored properties. Its electron-withdrawing groups could enhance polymer stability, a theme gaining traction in renewable energy research. Concurrently, computational chemists model its molecular interactions to predict reactivity, addressing FAQs about QSAR modeling for similar structures. Such interdisciplinary applications position it as a compound of enduring relevance.

In summary, Methyl 3-chloro-2-chloromethyl-6-cyanophenylacetate exemplifies the convergence of synthetic utility and industrial demand. Its adaptability across pharmaceutical, agrochemical, and advanced material sectors ensures sustained research interest. As innovation drives narrower specifications and cleaner production methods, this compound will likely remain a keystone in specialty chemistry.